Cas no 111758-62-4 (2-Naphthalenesulfonamide, N-2-propynyl-)
2-Naphthalenesulfonamide, N-2-propynyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonamide, N-2-propynyl-
- (2-NAPHTHYLSULFONYL)PROP-2-YNYLAMINE
- N-(prop-2-yn-1-yl)naphthalene-2-sulfonamide
- 2-Naphthalenesulfonamide, N-2-propyn-1-yl-
- 3-(Naphthalen-2-ylsulfonyl)prop-2-yn-1-amine
- N-prop-2-ynylnaphthalene-2-sulfonamide
- 111758-62-4
- Z53051133
- MFCD01567653
- LEA75862
- AKOS001320636
- MS-7931
- Oprea1_708643
- N-(2-propynyl)-2-naphthalenesulfonamide
-
- MDL: MFCD01567653
- Inchi: 1S/C13H11NO2S/c1-2-9-14-17(15,16)13-8-7-11-5-3-4-6-12(11)10-13/h1,3-8,10,14H,9H2
- InChI Key: LMNMTWYMLFANQJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=CC=CC=2C=1)(NCC#C)(=O)=O
Computed Properties
- Exact Mass: 245.05104977Da
- Monoisotopic Mass: 245.05104977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 54.6Ų
2-Naphthalenesulfonamide, N-2-propynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163104-1 g |
(2-Naphthylsulfonyl)prop-2-ynylamine |
111758-62-4 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163104-5 g |
(2-Naphthylsulfonyl)prop-2-ynylamine |
111758-62-4 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163104-10 g |
(2-Naphthylsulfonyl)prop-2-ynylamine |
111758-62-4 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1356302-1g |
3-(Naphthalen-2-ylsulfonyl)prop-2-yn-1-amine |
111758-62-4 | 90% | 1g |
¥3112.00 | 2024-08-09 | |
| abcr | AB163104-1g |
(2-Naphthylsulfonyl)prop-2-ynylamine; . |
111758-62-4 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163104-5g |
(2-Naphthylsulfonyl)prop-2-ynylamine; . |
111758-62-4 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163104-10g |
(2-Naphthylsulfonyl)prop-2-ynylamine; . |
111758-62-4 | 10g |
€482.50 | 2024-06-10 | ||
| A2B Chem LLC | AI82858-1mg |
N-(prop-2-yn-1-yl)naphthalene-2-sulfonamide |
111758-62-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI82858-5mg |
N-(prop-2-yn-1-yl)naphthalene-2-sulfonamide |
111758-62-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI82858-10mg |
N-(prop-2-yn-1-yl)naphthalene-2-sulfonamide |
111758-62-4 | >90% | 10mg |
$240.00 | 2024-04-20 |
2-Naphthalenesulfonamide, N-2-propynyl- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-Naphthalenesulfonamide, N-2-propynyl-
Introduction to 2-Naphthalenesulfonamide, N-2-propynyl- (CAS No. 111758-62-4)
2-Naphthalenesulfonamide, N-2-propynyl-, identified by the Chemical Abstracts Service Number (CAS No.) 111758-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse biological activities and potential applications in medicinal chemistry. The introduction of a propynyl group at the N-position of the naphthalenesulfonamide core introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
The structural features of 2-Naphthalenesulfonamide, N-2-propynyl- make it an intriguing candidate for drug discovery programs. The naphthalene ring system provides a rigid aromatic framework, while the sulfonamide moiety is known for its ability to interact with biological targets such as enzymes and receptors. The propynyl group, on the other hand, introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of novel derivatives with enhanced pharmacological properties.
In recent years, there has been a growing interest in developing new sulfonamide-based compounds due to their broad spectrum of biological activities. Sulfonamides have been widely used in the treatment of various diseases, including bacterial infections, inflammation, and cancer. The incorporation of a propynyl group into the sulfonamide structure has been shown to modulate the pharmacokinetic and pharmacodynamic profiles of these compounds, making them more suitable for therapeutic applications.
One of the most compelling aspects of 2-Naphthalenesulfonamide, N-2-propynyl- is its potential as a lead compound for the development of new drugs. Researchers have utilized this compound as a starting point for structure-activity relationship (SAR) studies, aiming to optimize its biological activity and reduce potential side effects. The propynyl group provides a handle for further chemical modifications, allowing chemists to explore various functionalization strategies such as halogenation, alkylation, and coupling reactions.
The synthesis of 2-Naphthalenesulfonamide, N-2-propynyl- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of 2-naphtholsulfonamide with propyne in the presence of appropriate catalysts or under specific reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve the efficiency of the synthesis and minimize byproduct formation.
The biological evaluation of 2-Naphthalenesulfonamide, N-2-propynyl- has revealed promising results in several preclinical studies. These studies have demonstrated that this compound exhibits inhibitory activity against various target enzymes and receptors relevant to human health. For instance, it has shown potential as an inhibitor of carbonic anhydrase, an enzyme involved in numerous physiological processes including acid-base balance and tumor metabolism. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties by modulating key signaling pathways associated with inflammation.
The pharmacological profile of 2-Naphthalenesulfonamide, N-2-propynyl- is further enhanced by its favorable solubility and bioavailability characteristics. These properties are critical for ensuring that the compound can be effectively absorbed and distributed throughout the body upon administration. In vitro studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms suitable for different therapeutic applications.
In conclusion, 2-Naphthalenesulfonamide, N-2-propynyl- (CAS No. 111758-62-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various human health challenges.
111758-62-4 (2-Naphthalenesulfonamide, N-2-propynyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)